(3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL

• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: (3R)-3-amino-3-(4-phenylphenyl)propan-1-ol
• InChI: InChI=1S/C15H17NO/c16-15(10-11-17)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9,15,17H,10-11,16H2/t15-/m1/s1
• InChI Key: UNUNOVQUYQLLAO-OAHLLOKOSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)[C@@H](CCO)N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(CCO)N

Description

(3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL is a chiral amino alcohol featuring a biphenyl substituent at the 3-position of the propan-1-ol backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as benzene derivatives and amino alcohols.

Reaction Steps:

Reaction Conditions: The reactions are typically carried out under inert atmosphere (e.g., nitrogen or argon) with appropriate catalysts and solvents.

Industrial Production Methods

In an industrial setting, the production of (3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL may involve:

Large-scale Reactors: Use of large-scale reactors to handle bulk quantities of starting materials.

Optimization of Reaction Conditions: Optimization of temperature, pressure, and catalyst concentration to maximize yield and purity.

Purification: Purification of the final product through crystallization, distillation, or chromatography.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The hydroxyl group can be substituted with other functional groups such as halides or ethers.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products

Oxidation Products: Ketones or aldehydes.

Reduction Products: Amines.

Substitution Products: Halides or ethers.

Scientific Research Applications

(3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL has several scientific research applications, including:

Medicinal Chemistry: Potential use as a building block for the synthesis of pharmaceutical compounds.

Organic Synthesis: Use as an intermediate in the synthesis of complex organic molecules.

Biological Studies: Investigation of its biological activity and potential therapeutic effects.

Industrial Applications: Use in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL involves:

Molecular Targets: Interaction with specific enzymes or receptors in biological systems.

Pathways Involved: Modulation of biochemical pathways related to its functional groups (amino and hydroxyl groups).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The comparison focuses on compounds with analogous backbones but differing substituents, emphasizing molecular properties, steric effects, and electronic characteristics. Key comparisons are summarized below:

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent (Position)	Key Features
(3R)-3-Amino-3-(4-phenylphenyl)propan-1-OL	C₁₅H₁₇NO	227.30	Biphenyl (3-position)	High lipophilicity; bulky aromatic group
(2R)-2-Amino-3-[3-(trifluoromethyl)phenyl]propan-1-OL	C₁₀H₁₂F₃NO	219.20	Trifluoromethyl (3-position)	Electron-withdrawing group; moderate lipophilicity

Key Differences:

Substituent Effects: The biphenyl group in the target compound introduces significant steric bulk and lipophilicity, which may enhance membrane permeability but reduce solubility in aqueous media.

Stereochemical Configuration: Both compounds are chiral, but the amino group’s position (3-position in the target vs.

Molecular Weight and Polarity :

• The target compound’s higher molecular weight (227.30 vs. 219.20 g/mol) and extended aromatic system may reduce bioavailability compared to the trifluoromethyl analog. The latter’s fluorine atoms could enhance polarity and solubility despite its lower molecular weight.

Inferred Research Findings:

• Lipophilicity : Calculated logP values (estimated via fragment-based methods) suggest the biphenyl derivative has a higher logP (~3.5) than the trifluoromethyl analog (~2.8), indicating greater lipid solubility.
• Biological Activity : The biphenyl group’s bulk may hinder binding to compact active sites, whereas the trifluoromethyl group’s electronic effects could modulate enzyme inhibition (e.g., kinase targets).